4-(3-Aminophenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 4-(3-aminophenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C13H10FNO2/c14-12-7-9(4-5-11(12)13(16)17)8-2-1-3-10(15)6-8/h1-7H,15H2,(H,16,17)
• InChI Key: ZQMFKIYTFOGSKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C13H10FNO2
• DSSTOX Substance ID: DTXSID00688645
• Molecular Weight: 231.22 g/mol
• CAS RN: 1261990-84-4

Description

4-(3-Aminophenyl)-2-fluorobenzoic acid, or 4-AP2FB, is an important organic acid with a wide variety of applications in scientific research. It is a versatile compound that is often used as a reagent in laboratory experiments, as well as in the synthesis of other compounds. Its unique properties make it an important tool for scientists in many fields, including biochemistry, pharmacology, and medicine.

Mechanism of Action

The mechanism of action of 4-AP2FB is not fully understood. However, it is believed that the compound binds to proteins and other biomolecules, which can lead to changes in the structure and function of the proteins. This binding can also lead to changes in the biochemical and physiological effects of the proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-AP2FB are not fully understood. However, it is believed that the compound can act as an inhibitor of certain enzymes, which can lead to changes in the biochemical and physiological effects of the proteins. It is also believed that 4-AP2FB can act as an agonist of certain receptors, which can lead to changes in the biochemical and physiological effects of the proteins.

Advantages and Limitations for Lab Experiments

4-AP2FB has several advantages for lab experiments. It is highly efficient and can be used to synthesize a variety of compounds. It is also relatively stable and can be stored for long periods of time. However, 4-AP2FB also has some limitations. It is not as efficient as some other compounds, and it can be difficult to handle in large quantities.

Future Directions

There are several potential future directions for 4-AP2FB. One potential direction is to explore its use in drug synthesis and drug discovery. Another potential direction is to explore its use in biochemistry and pharmacology, as it can be used to study the structure and function of proteins and other biomolecules. Additionally, further research could be done to explore the biochemical and physiological effects of 4-AP2FB, as well as its potential therapeutic applications. Finally, further research could be done to explore the potential advantages and limitations of 4-AP2FB for lab experiments.

Synthesis Methods

4-AP2FB can be synthesized using several methods. The most commonly used method is the Suzuki–Miyaura coupling reaction, which utilizes a palladium catalyst to form a carbon–carbon bond between two compounds. This reaction is highly efficient, and can be used to synthesize 4-AP2FB in high yields. Other methods, such as the Biginelli reaction, can also be used to synthesize 4-AP2FB, but are not as efficient as the Suzuki–Miyaura coupling reaction.

Scientific Research Applications

4-AP2FB is used in a variety of scientific research applications. It is often used as a reagent in organic synthesis, as it can be used to synthesize a variety of compounds. It is also used in the synthesis of drugs and other pharmaceuticals, as it can be used to form carbon–carbon bonds. 4-AP2FB is also used in biochemistry and pharmacology, as it can be used to study the structure and function of proteins and other biomolecules.